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Compound of Interest

Compound Name: 2-Phenyl-1,1,1-trifluoropropan-2-ol

Cat. No.: B3023649 Get Quote

2-Phenyl-1,1,1-trifluoropropan-2-ol is a tertiary alcohol containing a trifluoromethyl group, a

structural motif of increasing importance in medicinal chemistry and materials science. The

trifluoromethyl group can significantly alter a molecule's properties, including its metabolic

stability, lipophilicity, and binding affinity, making this compound a valuable building block for

the synthesis of novel therapeutic agents and advanced materials.[1] However, as with any

specialized chemical reagent, a thorough understanding of its properties and associated

hazards is paramount to ensure its safe and effective use in a research environment.

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals. It moves beyond a simple recitation of procedural steps to provide

a framework for risk assessment and management, grounded in the specific chemical nature of

2-Phenyl-1,1,1-trifluoropropan-2-ol. The protocols herein are designed to be self-validating

systems, promoting a culture of safety and scientific integrity.

Section 1: Compound Characterization and Hazard
Profile
A foundational element of safe laboratory practice is a complete understanding of the chemical

you are handling.[2] This begins with its physical properties and known hazards, which dictate

all subsequent handling and storage decisions.
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The properties of 2-Phenyl-1,1,1-trifluoropropan-2-ol are summarized below. This data is

essential for predicting its behavior under various laboratory conditions, from reaction setups to

storage environments.

Property Value Source

IUPAC Name
2-Phenyl-1,1,1-trifluoropropan-

2-ol
[3]

CAS Number 426-54-0 [4][5]

Molecular Formula C₉H₉F₃O [3][4][5]

Molecular Weight 190.16 g/mol [3][5]

Appearance Colorless liquid [1]

Boiling Point 223.5°C at 760 mmHg [6]

Flash Point 99.9°C [6]

Density ~1.238 g/cm³ [6]

GHS Hazard Identification and Rationale
The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. 2-Phenyl-1,1,1-trifluoropropan-2-ol is classified with the following hazards,

necessitating specific precautionary measures.[4]

H315 - Causes skin irritation: This is likely due to the compound's ability to defat the skin

upon prolonged contact, leading to dryness, redness, and irritation.

H319 - Causes serious eye irritation: The chemical can cause significant, but reversible,

damage upon contact with eye tissue. This requires immediate and thorough flushing.

H335 - May cause respiratory irritation: Inhalation of vapors or aerosols can irritate the

mucous membranes of the respiratory tract, leading to coughing and discomfort.[4]

The signal word associated with this compound is "Warning".[4] It is crucial to internalize these

hazards as they form the logical basis for the personal protective equipment (PPE) and
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engineering controls detailed in the following sections.

Section 2: Protocol for Safe Handling and Use
Safe handling is an active process that begins before the container is opened and ends only

when all contaminated materials are properly disposed of. The following protocol is designed to

mitigate the risks identified in Section 1.

Pre-Handling Risk Assessment and Preparation
Consult the Safety Data Sheet (SDS): Before any new procedure, always review the SDS for

2-Phenyl-1,1,1-trifluoropropan-2-ol.[2][7] Ensure documentation is readily available to all

personnel.[8]

Designate a Work Area: All handling of this compound should occur within a certified

chemical fume hood to control vapor inhalation.[2][7] This engineering control is the primary

defense against respiratory irritation.

Assemble Personal Protective Equipment (PPE): The choice of PPE is a direct response to

the compound's hazards.

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

[2][9]

Hand Protection: Wear nitrile or other chemically-resistant gloves. Always check the glove

manufacturer's compatibility chart. Wash hands thoroughly after handling, even if gloves

were worn.[2][9]

Body Protection: A standard laboratory coat is required.[2]

Prepare for Emergencies: Know the location and proper operation of the nearest safety

shower, eyewash station, and fire extinguisher before beginning work.[7][10]

Step-by-Step Handling Protocol
Transportation: When moving the container from storage to the work area, place it in a

secondary containment carrier (e.g., a rubber bucket or plastic tote) to prevent spills in case

of breakage.[11]
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Dispensing:

Perform all transfers and dispensing of the liquid inside a chemical fume hood.[2]

Ground and bond containers when transferring larger quantities to prevent static

discharge, although the high flash point makes this a lower risk than with highly volatile

solvents.[12][13]

Use designated and clearly labeled glassware. Never pipette by mouth.[14]

During Use:

Keep the container tightly closed when not in use to prevent the release of vapors.[14][15]

Avoid heating the material near open flames or strong ignition sources. While it has a high

flash point, it is still a combustible liquid.[16]

Post-Handling:

Thoroughly decontaminate the work surface after use.

Wash hands immediately and thoroughly upon completion of the task.[2]

Waste Disposal:

Collect waste containing 2-Phenyl-1,1,1-trifluoropropan-2-ol in a dedicated, clearly

labeled, and sealed hazardous waste container.[7]

Do not mix this waste with incompatible materials, particularly strong oxidizing agents.[7]

Follow all institutional and local regulations for hazardous waste disposal.

Handling Workflow Diagram
The following diagram illustrates the logical flow of the safe handling protocol.
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Caption: Workflow for the safe handling of 2-Phenyl-1,1,1-trifluoropropan-2-ol.
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Section 3: Protocol for Safe Storage
Proper storage is a critical, passive safety measure that protects not only the integrity of the

chemical but also the safety of all laboratory personnel.[17] The primary goals are to prevent

accidental release, degradation, and contact with incompatible materials.

General Storage Principles
Inventory Management: Maintain a real-time inventory of all chemicals.[8][18] Upon receipt,

label the container with the date it was received and the date it is first opened.[19][20]

Minimization: Store only the minimum quantity of the chemical necessary for ongoing

research.[15][21]

Location: Do not store chemicals on benchtops, in fume hoods, or on the floor.[15][19][22]

Store large or heavy containers below shoulder height.[2][21]

Specific Storage Protocol for 2-Phenyl-1,1,1-
trifluoropropan-2-ol

Container: Keep the compound in its original, tightly sealed container.[9] Ensure the label is

intact, legible, and facing outward.[7][21]

Environment: Store in a cool, dry, and dark place.[9] The storage area must be well-

ventilated.[14][19] Avoid storage near heat sources or in direct sunlight.[15][16]

Segregation by Hazard Class: This is the most critical aspect of chemical storage.[14]

Store 2-Phenyl-1,1,1-trifluoropropan-2-ol with other organic compounds and away from

incompatible hazard classes.

CRITICAL INCOMPATIBILITY: Store separately from strong oxidizing agents (e.g., nitric

acid, perchlorates, peroxides).[4][21] A violent reaction can occur upon mixing.

Also, ensure segregation from strong acids and bases.[7][20]

Containment: Store liquid containers within secondary containment, such as a chemically

resistant tray, to contain any potential leaks or spills.[7][14][19]
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Storage Decision Diagram
This diagram outlines the decision-making process for ensuring proper storage.
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Caption: Decision tree for the correct storage of 2-Phenyl-1,1,1-trifluoropropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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